4-hydroxybenzaldehyde (5-thioxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)hydrazone

• IUPAC Name: 5-[(2E)-2-[(4-hydroxyphenyl)methylidene]hydrazinyl]-1,2-dihydro-1,2,4-triazole-3-thione
• InChI: InChI=1S/C9H9N5OS/c15-7-3-1-6(2-4-7)5-10-12-8-11-9(16)14-13-8/h1-5,15H,(H3,11,12,13,14,16)/b10-5+
• InChI Key: OFLQLCAZDCCLEI-BJMVGYQFSA-N
• Canonical SMILES: C1=CC(=CC=C1C=NNC2=NC(=S)NN2)O
• Isomeric SMILES: C1=CC(=CC=C1/C=N/NC2=NC(=S)NN2)O
• Molecular Formula: C9H9N5OS
• Molecular Weight: 235.27 g/mol

Description

4-Hydroxybenzaldehydes are a type of aromatic aldehyde where the aldehyde functional group is attached to a phenyl ring with a hydroxyl group at the 4-position. 1,2,4-Triazoles are a class of heterocyclic compounds containing a five-membered ring with three nitrogen atoms and two carbon atoms.

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido.

Molecular Structure Analysis

The molecular structure of these types of compounds can be elucidated using various spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis.

Chemical Reactions Analysis

These compounds can undergo various chemical reactions, including condensation reactions and cycloaddition with dipolarophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can be determined using various analytical techniques. For example, the melting point can be determined experimentally, and the presence of different functional groups can be identified using 1H NMR.

Mechanism of Action

While the mechanism of action for this specific compound is not available, many 1,2,4-triazoles exhibit a wide range of biological activities, including antimicrobial, anticancer, antioxidant, antidepressant, anticonvulsant, and antihypertensive activity.

Safety and Hazards

The safety and hazards associated with these compounds would depend on their specific chemical structure and properties. It’s always important to refer to the Material Safety Data Sheet (MSDS) for specific safety information.

Future Directions

The future research directions in this field could involve the synthesis of new derivatives and evaluation of their biological activities. Given the wide range of activities exhibited by 1,2,4-triazoles, there is potential for the development of new pharmaceuticals and agrochemicals.